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The designation ASP-2205 has been associated with two distinct investigational compounds in
preclinical literature. The more prominent of these is ASP2215, also known as gilteritinib, a
potent FMS-like tyrosine kinase 3 (FLT3) and AXL inhibitor developed for acute myeloid
leukemia (AML). The other compound, referred to as ASP2205, is a selective serotonin 5-HT2C
receptor agonist that was investigated for its potential role in treating stress urinary
incontinence. This technical guide provides an in-depth overview of the preclinical data for both
of these molecules, with a clear distinction between the two.

Part 1: ASP2215 (Gilteritinib) - A Dual FLT3/AXL
Inhibitor for Acute Myeloid Leukemia

Gilteritinib (formerly ASP2215) is a small molecule tyrosine kinase inhibitor that has
demonstrated significant efficacy in preclinical models of FLT3-mutated AML, leading to its
eventual clinical approval. Its mechanism of action centers on the inhibition of both FLT3 and
AXL, two receptor tyrosine kinases implicated in the proliferation and survival of leukemic cells.
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The preclinical development of gilteritinib involved extensive in vitro and in vivo studies to
characterize its potency, selectivity, and anti-leukemic activity.

Table 1: In Vitro Kinase Inhibitory Activity of Gilteritinib (ASP2215)

Kinase Target IC50 (nM) Reference(s)
FLT3 0.29

FLT3 (Wild-Type) 5

FLT3-ITD 0.7-1.8

AXL 0.7

c-Kit 102

Table 2: Cellular Activity of Gilteritinib (ASP2215) in FLT3-Mutated AML Cell Lines

Proliferation IC50

Cell Line FLT3 Mutation Reference(s)
(nM)

MV4-11 FLT3-ITD 3.3

MOLM-13 FLT3-ITD 2.9

MOLM-14 FLT3-ITD 19.0

Table 3: In Vivo Efficacy of Gilteritinib (ASP2215) in AML Xenograft Models
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. Treatment and
Animal Model 5 Outcome Reference(s)
ose

71% tumor growth
MV4-11 Xenograft 3 mg/kg/day, oral o
inhibition

3 mg/kg/day gilteritinib ~ 94% tumor growth
MV4-11 Xenograft o
+ 3 mg/kg/day Aza inhibition

Marked tumor
MV4-11 Xenograft 10 mg/kg/day, oral ]
regression

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of preclinical findings.
The following are representative protocols for key experiments used to evaluate gilteritinib.

Obijective: To determine the half-maximal inhibitory concentration (IC50) of gilteritinib against
purified kinases.

Methodology:

e Reagents: Purified recombinant human FLT3 kinase domain, kinase buffer (e.g., 40 mM Tris-
HCI pH 7.5, 20 mM MgCI2, 0.1 mg/mL BSA), ATP, a suitable substrate (e.g., a synthetic
peptide), and serially diluted gilteritinib.

e Procedure: The kinase reaction is initiated by adding ATP to a mixture of the kinase,
gilteritinib at various concentrations, and the substrate in a microplate well.

 Incubation: The reaction mixture is incubated for a defined period (e.g., 60 minutes) at room
temperature.

o Detection: The amount of phosphorylated substrate is quantified using a suitable method,
such as a luminescence-based assay that measures ADP production (e.g., ADP-Glo™
Kinase Assay).

o Data Analysis: The percentage of kinase inhibition is calculated for each gilteritinib
concentration, and the IC50 value is determined by fitting the data to a dose-response curve.
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Objective: To

o To cite this document: BenchChem. [Preclinical Studies of ASP-2205: A Tale of Two
Molecules]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615030/docs#preclinical-studies-of-asp-2205-a-
tale-of-two-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15615030/docs#preclinical-studies-of-asp-2205-a-tale-of-two-molecules
https://www.benchchem.com/product/b15615030/docs#preclinical-studies-of-asp-2205-a-tale-of-two-molecules
https://www.benchchem.com/product/b15615030/docs#preclinical-studies-of-asp-2205-a-tale-of-two-molecules
https://www.benchchem.com/product/b15615030/docs#preclinical-studies-of-asp-2205-a-tale-of-two-molecules
https://www.benchchem.com/product/b15615030?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

